Cas no 1784037-89-3 (Imidazo[1,5-a]pyridine-1,6-dicarboxylic acid, 6-methyl ester)

• Product Name: Imidazo[1,5-a]pyridine-1,6-dicarboxylic acid, 6-methyl ester
• CAS No: 1784037-89-3
• MF: C₁₀H₈N₂O₄
• MW: 220.181522369385
• CID: 5274967
• Update Time: 2025-07-19

Imidazo[1,5-a]pyridine-1,6-dicarboxylic acid, 6-methyl ester Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,5-a]pyridine-1,6-dicarboxylic acid, 6-methyl ester
• 6-(Methoxycarbonyl)imidazo[1,5-a]pyridine-1-carboxylic acid

• Inchi： 1S/C10H8N2O4/c1-16-10(15)6-2-3-7-8(9(13)14)11-5-12(7)4-6/h2-5H,1H3,(H,13,14)
• InChI Key： IDDDSIKWPVGFPF-UHFFFAOYSA-N
• SMILES： C12=C(C(O)=O)N=CN1C=C(C(OC)=O)C=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on Imidazo[1,5-a]pyridine-1,6-dicarboxylic acid, 6-methyl ester

Imidazo[1,5-a]pyridine-1,6-dicarboxylic acid, 6-methyl ester (CAS No. 1784037-89-3): A Comprehensive Overview

Imidazo[1,5-a]pyridine-1,6-dicarboxylic acid, 6-methyl ester, identified by the chemical compound code CAS No. 1784037-89-3, represents a significant molecule in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic compound belongs to the imidazopyridine class, a scaffold that has garnered considerable attention due to its versatile biological activities and potential therapeutic applications.

The structure of Imidazo[1,5-a]pyridine-1,6-dicarboxylic acid, 6-methyl ester features a fused ring system consisting of an imidazole ring and a pyridine ring, connected at positions 1 and 5. The presence of two carboxylic acid groups at positions 1 and 6, along with a methyl ester group at position 6, contributes to its unique chemical properties and reactivity. These structural features make it an attractive candidate for further derivatization and exploration in drug discovery programs.

Recent advancements in chemical biology have highlighted the importance of imidazopyridines as pharmacophores in the development of novel therapeutic agents. The Imidazo[1,5-a]pyridine-1,6-dicarboxylic acid, 6-methyl ester scaffold has been shown to exhibit a range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. These findings have spurred interest among researchers aiming to develop new treatments for various diseases.

In particular, the anti-inflammatory potential of Imidazo[1,5-a]pyridine-1,6-dicarboxylic acid, 6-methyl ester has been explored in several preclinical studies. Researchers have demonstrated that derivatives of this compound can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These actions are crucial in the development of drugs that can alleviate symptoms associated with chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

The anti-viral properties of Imidazo[1,5-a]pyridine-1,6-dicarboxylic acid, 6-methyl ester have also been investigated. Studies have shown that certain derivatives of this compound can interfere with viral replication by inhibiting viral enzymes or disrupting viral protein synthesis. This mechanism of action makes it a promising candidate for the development of antiviral drugs against a variety of viral infections.

Furthermore, the anticancer activity of Imidazo[1,5-a]pyridine-1,6-dicarboxylic acid, 6-methyl ester has attracted significant attention. Preclinical studies have revealed that derivatives of this compound can induce apoptosis (programmed cell death) in cancer cells by activating caspase enzymes or inhibiting anti-apoptotic proteins. These findings suggest that Imidazo[1,5-a]pyridine-1,6-dicarboxylic acid, 6-methyl ester could be a valuable lead compound for the development of novel anticancer therapies.

The synthesis and characterization of Imidazo[1,5-a]pyridine-1,6-dicarboxylic acid, 6-methyl ester have been subjects of extensive research. Various synthetic routes have been developed to access this compound efficiently and in high yield. These methods often involve multi-step organic transformations starting from readily available precursors. The use of modern catalytic techniques has further improved the efficiency and sustainability of these synthetic processes.

In conclusion,Imidazo[1,5-a]pyridine-1,6-dicarboxylic acid, particularly its methyl ester derivative identified by CAS No. 1784037-89-3, represents a structurally intriguing and biologically active molecule with significant potential in pharmaceutical research. Its diverse range of biological activities makes it a valuable scaffold for the development of novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound,Imidazo[1,5-a]pyridine-1, its importance in drug discovery is likely to grow even further.